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Compound of Interest

Compound Name: 3-Cyano-6-methoxycoumarin
CAS No.: 41459-72-7
Cat. No.: B3041919
Get Quote
. J

Executive Summary & Chemical Profile[1]

3-Cyano-6-methoxycoumarin is a functionalized coumarin derivative typically used as a
fluorescent probe or intermediate in organic synthesis.[1] Unlike inorganic cyanide salts (e.qg.,
Sodium Cyanide), this compound contains a nitrile group (-CN) covalently bonded to an
aromatic system.

Critical Safety Distinction: While it contains a cyano group, it must NOT be treated with the
standard bleach (hypochlorite) oxidation method used for inorganic cyanides. Doing so may be
ineffective or generate toxic chlorinated byproducts. The mandated disposal route is high-
temperature incineration via a licensed hazardous waste contractor.

Chemical Identity & Hazard Profile[1][2][3]
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Property Specification

Chemical Name 3-Cyano-6-methoxycoumarin

CAS Number 41459-72-7

Molecular Formula C11H7NOs

Molecular Weight 201.18 g/mol

Physical State Solid (Pale yellow powder)

Primary Hazards Acute Toxicity (Oral), Skin/Eye Irritant
GHS Signal Word DANGER

Organic / Toxic (Non-Halogenated preferred,
Waste Stream )
unless mixed)

Pre-Disposal Handling & Segregation[1]

Effective disposal begins at the bench. Improper segregation is the leading cause of waste
rejection by disposal facilities.

Segregation Protocol

o Do Not Mix With: Oxidizing agents (peroxides, nitrates), strong acids, or agueous inorganic
cyanide waste.[1]

o Designated Stream: Segregate into "Solid Toxic Waste" (if pure solid) or "Organic Solvent
Waste" (if dissolved).

o Container Selection:
o Solids: High-density polyethylene (HDPE) wide-mouth jars.[1]

o Liquids: Amber glass or HDPE carboys compatible with the solvent matrix.

Labeling Requirements

Every container must be labeled before waste is added.
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o Content Description: Must read "Waste 3-Cyano-6-methoxycoumarin” (plus any solvents,
e.g., "in DMSQO").

e Hazard Checkboxes: Mark "Toxic" and "lrritant".

Disposal Decision Logic (Workflow)

The following decision tree illustrates the correct operational flow for disposing of 3-Cyano-6-
methoxycoumarin based on its physical state.
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Waste 3-Cyano-6-methoxycoumarin

Determine Physical State

VAR

Solid / Powder Liquid / Solution
Place in HDPE Wide-Mouth Jar Identify Solvent Matrix

Halogenated (e.g., DCM) Non-Halogenated (e.g., DMSO, MeOH)

Label: 'Toxic Solid Waste' Stream: Halogenated Organic Waste Stream: Non-Halogenated Organic Waste

T

Complete Hazardous Waste Tag
(List all constituents)

i

Store in Satellite Accumulation Area
(Secondary Containment)

Request EHS Pickup for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging 3-Cyano-6-methoxycoumarin waste.
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Detailed Disposal Procedures
Procedure A: Solid Waste (Pure Compound)

Objective: Isolate the pure chemical for thermal destruction.

PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles. Use a
fume hood if the powder is fine/dusty.

Collection: Transfer the solid directly into a dedicated hazardous waste container (HDPE jar).

Contaminated Debris: Place contaminated spatulas, weigh boats, or paper towels into the
same solid waste container.

Closure: Screw the lid tight immediately after addition. Do not leave open in the fume hood.

[2]

Procedure B: Liquid Waste (Solutions)

Objective: Prevent solvent incompatibility and ensure safe transport.

e Solvent Compatibility: Ensure the waste container material (usually HDPE) is compatible
with the solvent (e.g., DMSO, Methanol, Dichloromethane).

e Dilution Rule: Do NOT dilute with water to flush down the drain. This compound is toxic to
aquatic life and strictly prohibited from sewer disposal.

o Transfer: Pour the solution into the appropriate "Organic Waste" carboy using a funnel to
prevent spills.

e Rinsing: Rinse the original glassware with a small amount of compatible solvent and add the
rinsate to the waste container.

Procedure C: Spill Cleanup (Emergency Response)

Objective: Contain and neutralize an accidental release.

 |solate: Evacuate the immediate area and post "Do Not Enter" signage.
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e Protect: Wear PPE including a NIOSH-approved dust mask or respirator if powder is
airborne.

» Containment:
o Solid Spill: Cover with wet paper towels to prevent dust generation. Scoop up carefully.
o Liquid Spill: Use an absorbent pad or vermiculite.

» Disposal of Spill Material: Place all cleanup materials into a heavy-duty plastic bag, seal it,
and place that bag into the solid hazardous waste container. Label as "Spill Debris: 3-
Cyano-6-methoxycoumarin”.[1]

Scientific Rationale: Why Incineration?

As a Senior Application Scientist, it is vital to explain why we choose specific protocols.

« Stability of the Nitrile Group: The cyano group in 3-Cyano-6-methoxycoumarin is covalently
bonded to the aromatic coumarin ring.[1] Unlike ionic cyanides (

), this bond is relatively stable. Standard oxidative treatments (like alkaline chlorination)
designed to break the ionic Carbon-Nitrogen bond are often ineffective against aromatic
nitriles and may produce toxic chloramines or chlorinated aromatics.

o Thermal Destruction: High-temperature incineration (typically >1000°C) ensures the
complete oxidation of the organic framework and the conversion of the nitrile nitrogen into
nitrogen oxides (

) or
, Which are managed by the incinerator's scrubber systems.

o Prevention of HCN Release: Acidification of this waste stream is dangerous. While less labile
than simple cyanides, strong acidic conditions could theoretically hydrolyze the nitrile to
release Hydrogen Cyanide (HCN) gas. Therefore, maintaining a neutral pH in the waste
stream and avoiding acid waste containers is a critical safety control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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